3-(Dimethylamino)-4-methylbenzene-1-sulfonyl chloride hydrochloride

• IUPAC Name: 3-(dimethylamino)-4-methylbenzenesulfonyl chloride;hydrochloride
• InChI: InChI=1S/C9H12ClNO2S.ClH/c1-7-4-5-8(14(10,12)13)6-9(7)11(2)3;/h4-6H,1-3H3;1H
• InChI Key: YYJRWOULAPNWJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)Cl)N(C)C.Cl
• Molecular Formula: C9H13Cl2NO2S
• Molecular Weight: 270.18 g/mol

Description

3-Dimethylamino-1-propyl chloride hydrochloride is a chemical compound used as an intermediate for the synthesis of pharmaceuticals. It has a linear formula of (CH3)2N(CH2)3Cl · HCl.

Synthesis Analysis

The synthesis of similar compounds often involves reactions with dimethylamine. For example, dimethylaminopropylamine (DMAPA) is produced commercially via the reaction between dimethylamine and acrylonitrile, followed by a hydrogenation step.

Molecular Structure Analysis

The molecular structure of 3-Dimethylamino-1-propyl chloride hydrochloride can be represented by the SMILES string Cl[H].CN©CCCCl.

Physical And Chemical Properties Analysis

3-Dimethylamino-1-propyl chloride hydrochloride appears as an off-white solid and has a melting point of 139 - 145 °C. It is also hygroscopic, meaning it readily absorbs moisture from the environment.

Scientific Research Applications

Pharmaceutical Salt Synthesis

A study by Jia, Wu, and Gong (2019) explored the creation of a pharmaceutical salt involving components including 4-methylbenzene-1-sulfonyl chloride. This synthesis aimed to enhance pharmaceutical properties like solubility, stability, and hygroscopicity, which are essential for effective drug formulations (Jia, Wu, & Gong, 2019).

Molecular Synthesis and Characterization

Murthy et al. (2018) described the synthesis of a new compound using 4-methylbenzene-1-sulfonyl chloride. This study emphasized molecular structural analysis and computational studies, highlighting the importance of 4-methylbenzene-1-sulfonyl chloride in the development of novel chemical entities (Murthy et al., 2018).

Catalysis in Organic Synthesis

Research by Liu et al. (2014) investigated the use of a derivative of 4-methylbenzene-1-sulfonyl chloride in catalyzing acylation reactions. This study explored the reaction mechanism and the recyclability of the catalyst, demonstrating its potential in organic synthesis (Liu, Ma, Liu, & Wang, 2014).

Sensor Development

Das et al. (2012) developed a colorimetric and fluorogenic sensor using a derivative of 4-methylbenzene-1-sulfonyl chloride. This research focused on detecting specific metal ions in neutral water, showcasing the application in environmental monitoring and safety (Das, Ghosh, Bhatt, & Das, 2012).

Safety and Hazards

This compound is considered hazardous. It can cause skin and eye irritation, and may be harmful if swallowed. It may also cause respiratory irritation.

Future Directions

As an intermediate in the synthesis of pharmaceuticals, the future directions for this compound could involve its use in the development of new drugs or improvements in its synthesis process.